![molecular formula C19H24FN5O4S B2688420 4-(6-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-yl)morpholine CAS No. 1203081-85-9](/img/structure/B2688420.png)
4-(6-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-yl)morpholine
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Description
4-(6-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C19H24FN5O4S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structures similar to the one mentioned are often synthesized and characterized to explore their potential as therapeutic agents. For example, novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized for their anti-inflammatory and analgesic properties, showing significant activity as COX-2 inhibitors (A. Abu‐Hashem et al., 2020). This demonstrates the chemical compound's relevance in synthesizing new drugs with potential medicinal benefits.
Antibacterial Activity
Research has also focused on the synthesis of tetracyclic quinolone antibacterials with novel structures, which have been tested for their efficacy against both Gram-positive and Gram-negative bacteria (M. Taguchi et al., 1992). Such studies highlight the potential of complex molecules like the one in addressing antibiotic resistance and developing new antimicrobial agents.
Antiproliferative and Anticancer Activity
The exploration of structure-activity relationships to identify β-1,3-glucan synthase inhibitors presents another avenue of research, where compounds have shown significant efficacy in models of Candida glabrata infection (P. Ting et al., 2011). This suggests potential applications in antifungal therapy and the treatment of cancer through inhibition of essential enzymes in pathological organisms or cells.
Receptor Binding and Imaging Agents
Another area of application is in the development of environment-sensitive fluorescent ligands for imaging receptors, as demonstrated by the synthesis of derivatives with high affinity for the 5-HT(1A) receptor, combined with excellent fluorescence properties for visualization in cellular models (E. Lacivita et al., 2009). This research can be instrumental in creating diagnostic tools and studying receptor dynamics in live cells.
properties
IUPAC Name |
4-[6-[4-(5-fluoro-2-methoxyphenyl)sulfonylpiperazin-1-yl]pyrimidin-4-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN5O4S/c1-28-16-3-2-15(20)12-17(16)30(26,27)25-6-4-23(5-7-25)18-13-19(22-14-21-18)24-8-10-29-11-9-24/h2-3,12-14H,4-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVEQBQDIXPFINP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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